Cas no 2172391-13-6 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
• CAS No: 2172391-13-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6373639
• PubChem ID: 165493322
• Update Time: 2025-06-07

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
• EN300-1544174
• (1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
• EN300-1571030
• 2172391-13-6
• EN300-1507438
• 2171213-39-9
• (1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
• 2171186-19-7

• Inchi： 1S/C27H32N2O5/c30-25(29-19-14-12-18(13-15-19)26(31)32)11-5-6-16-28-27(33)34-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： WYNHYGRXDQTOBF-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid

Recent Advances in the Study of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid (CAS: 2172391-13-6)

The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid (CAS: 2172391-13-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and cyclohexane carboxylic acid moiety, is increasingly being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex pharmaceutical agents. Recent studies have focused on its synthesis, stability, and biological activity, providing new insights into its utility in medicinal chemistry.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids during SPPS, and the unique structure of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid offers advantages in terms of stability and ease of deprotection. Recent publications have highlighted its use in the synthesis of cyclic peptides, which are of particular interest due to their enhanced metabolic stability and binding affinity compared to linear peptides. The cyclohexane ring in the molecule contributes to conformational rigidity, which can be leveraged to design peptides with specific three-dimensional structures.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in drug delivery. The carboxylic acid functionality allows for conjugation with various drug molecules, enabling the development of prodrugs with improved pharmacokinetic properties. Recent studies have demonstrated that derivatives of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid can enhance the solubility and bioavailability of poorly water-soluble drugs, making it a promising candidate for formulation development.

Another noteworthy aspect of this compound is its role in the development of self-assembling biomaterials. The Fmoc group is known to promote the formation of hydrogels through non-covalent interactions, and researchers have exploited this property to create scaffolds for tissue engineering and controlled drug release. Recent work has shown that 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid can form stable hydrogels under physiological conditions, opening up new possibilities for its use in regenerative medicine.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For instance, a study published in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis method that minimizes the use of hazardous reagents, making the process more environmentally friendly and scalable.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid (CAS: 2172391-13-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug delivery, and biomaterials, with ongoing studies continuing to uncover new potential uses. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and biomedical technologies.